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Compound of Interest

Compound Name: Methyl 5-bromo-4-methylpicolinate

Cat. No.: B1527124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Privileged Scaffold
Methyl 5-bromo-4-methylpicolinate is a key heterocyclic building block in the fields of

medicinal chemistry and materials science. The strategic placement of the bromine atom at the

5-position of the pyridine ring, ortho to the methyl group and meta to the methyl ester, renders it

an exceptionally versatile substrate for a variety of palladium-catalyzed cross-coupling

reactions. These reactions are fundamental in modern organic synthesis, allowing for the

precise and efficient construction of complex molecular architectures from readily available

starting materials.[1][2] The pyridine core is a prevalent motif in numerous pharmaceuticals,

and the ability to functionalize this scaffold through C-C and C-N bond formation is critical for

the development of new therapeutic agents.[3][4]

This guide provides detailed experimental protocols and mechanistic insights for three of the

most powerful cross-coupling reactions utilizing Methyl 5-bromo-4-methylpicolinate: the

Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. The

causality behind the choice of reagents and conditions is explained to provide a deeper

understanding of these transformative reactions.

Chemical Properties and Safety Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1527124?utm_src=pdf-interest
https://www.benchchem.com/product/b1527124?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jafc.8b03792
https://www.semanticscholar.org/paper/Palladium-Catalyzed-Cross-Coupling-Reactions%3A-A-for-Devendar-Qu/98eb67832bf08eb575057325a17b2bb93be1e7f3
https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00512
https://pdf.benchchem.com/23/Application_Notes_and_Protocols_for_Palladium_Catalyzed_Cross_Coupling_Reactions_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/product/b1527124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₈H₈BrNO₂ [5][6]

Molecular Weight 230.06 g/mol [5]

Appearance White to light yellow solid [7]

CAS Number 886365-06-6 [5]

Storage
Inert atmosphere, Room

Temperature
[7][8]

Safety Precautions: Methyl 5-bromo-4-methylpicolinate is a hazardous substance.[8] Always

handle this compound in a well-ventilated fume hood while wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation

of dust and contact with skin and eyes.[9] In case of contact, rinse immediately with plenty of

water.[9] If inhaled, move to fresh air.[9] If ingested, do NOT induce vomiting and seek

immediate medical attention.[9]

Experimental Workflows and Protocols
General Experimental Workflow
The successful execution of palladium-catalyzed cross-coupling reactions hinges on the careful

exclusion of oxygen and moisture. The following general workflow should be adapted for each

specific protocol.
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Reaction Setup

Reaction Execution

Work-up and Purification

Add solid reagents
(Substrate, Catalyst, Ligand, Base)

to a dry Schlenk flask

Seal flask and purge with
inert gas (e.g., Argon)

Add degassed solvent(s)
and liquid reagents via syringe

Heat to desired temperature
with vigorous stirring

Monitor reaction progress
(TLC, LC-MS, GC-MS)

Cool to room temperature
and quench reaction

Perform aqueous work-up
(e.g., extraction with organic solvent)

Dry organic layer, filter,
and concentrate

Purify crude product
(e.g., column chromatography)

Click to download full resolution via product page

Caption: General workflow for palladium-catalyzed cross-coupling reactions.
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Suzuki-Miyaura Coupling: Forging C-C Bonds
The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an

organohalide and an organoboron compound, such as a boronic acid or ester.[10][11][12][13]

This reaction is widely favored in drug discovery due to its mild conditions and tolerance of a

wide range of functional groups.[4][14]

Mechanistic Rationale
The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:[11][12][15]

Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of Methyl 5-bromo-
4-methylpicolinate to form a Pd(II) complex.[11][15][16] This is often the rate-determining

step.[11]

Transmetalation: The organoboron species, activated by a base, transfers its organic group

to the palladium center, displacing the halide.[10][11][15]

Reductive Elimination: The two organic fragments on the palladium complex couple, forming

the desired product and regenerating the Pd(0) catalyst.[11][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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